Cas no 38391-22-9 (1,3,4-Thiadiazole, 2-(1,1-dimethylethyl)-5-methyl-)

• Product Name: 1,3,4-Thiadiazole, 2-(1,1-dimethylethyl)-5-methyl-
• CAS No: 38391-22-9
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 923452
• PubChem ID: 22943597
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(1,1-dimethylethyl)-5-methyl-
• 38391-22-9
• 2-(tert-Butyl)-5-methyl-1,3,4-thiadiazole
• SCHEMBL429481
• 2-tert-butyl-5-methyl-1,3,4-thiadiazole
• XPDYZLWFPCCFLY-UHFFFAOYSA-N

• Inchi： 1S/C7H12N2S/c1-5-8-9-6(10-5)7(2,3)4/h1-4H3
• InChI Key： XPDYZLWFPCCFLY-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles